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Compound of Interest

Compound Name: Atraton

Cat. No.: B1666117 Get Quote

For researchers and scientists engaged in drug development and other laboratory-based

research, the responsible management and disposal of chemical compounds like Atraton are

paramount. Adherence to proper disposal protocols is not only a matter of regulatory

compliance but also a critical component of maintaining a safe laboratory environment and

minimizing environmental impact. This guide provides essential, step-by-step procedures for

the proper disposal of Atraton, a methoxytriazine herbicide.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to be thoroughly familiar with the safety

and handling requirements for Atraton. The following table summarizes key safety information.
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Property Value/Instruction

Chemical Name Atraton

Synonyms
Gesatamin, Atratone, 2-Methoxy-4-ethylamino-

6-isopropylamino-s-triazine

CAS Number 1610-17-9

Molecular Formula C9H17N5O

Hazard Statements Harmful if swallowed.[1]

Signal Word Warning

Primary Hazards Irritant.[1]

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place. Keep away from

foodstuff containers and incompatible materials.

Step-by-Step Disposal Protocol
The proper disposal of Atraton, as with most laboratory chemicals, is a regulated process

designed to prevent harm to personnel and the environment. The primary principle is to

manage it as a hazardous chemical waste.

Step 1: Personal Protective Equipment (PPE)

Always wear appropriate Personal Protective Equipment (PPE) when handling Atraton. This

includes:

Eye Protection: Tightly fitting safety goggles with side-shields.[2]

Hand Protection: Chemical-impermeable gloves.[2] Gloves must be inspected before use.

Body Protection: A lab coat or fire/flame resistant and impervious clothing.[2]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[2]
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Step 2: Waste Segregation and Collection

Proper segregation of waste is crucial to prevent accidental chemical reactions and to ensure

compliant disposal.

Solid Waste: Collect unused solid Atraton powder and any contaminated consumables (e.g.,

weighing paper, pipette tips, contaminated clothing) in a dedicated and clearly labeled

hazardous waste container.[3]

Liquid Waste: Solutions containing Atraton should be collected in a separate, sealed, and

clearly labeled hazardous liquid waste container.[3] Do not mix with other waste streams.

Step 3: Container Labeling

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"[3]

The full chemical name: "Atraton"[3]

Associated hazards (e.g., "Toxic," "Harmful if Swallowed")[3]

Step 4: Final Disposal

Atraton and its containers must be disposed of through approved channels.

Product Disposal: The material should be taken to a licensed chemical destruction plant or

disposed of by controlled incineration with flue gas scrubbing.[2] Do not discharge into sewer

systems or contaminate water, foodstuffs, or feed.[2]

Contaminated Packaging Disposal: Containers can be triple-rinsed (or the equivalent) and

offered for recycling or reconditioning.[2] Alternatively, the packaging can be punctured to

render it unusable and then disposed of in a sanitary landfill.[2] For combustible packaging

materials, controlled incineration with flue gas scrubbing is a possible disposal method.[2]

Disposal procedures are governed by federal, state, and local regulations. The Federal

Insecticide, Fungicide, and Rodenticide Act (FIFRA) and the Resource Conservation and

Recovery Act (RCRA) are key federal laws governing pesticide and hazardous waste disposal.
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[4][5][6] Always consult with your institution's Environmental Health and Safety (EHS)

department to ensure full compliance with all applicable regulations.

Emergency Procedures
In the event of accidental exposure or a spill, follow these procedures immediately:

After Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.

After Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

soap and plenty of water. Consult a doctor.[2]

After Eye Contact: Rinse cautiously with water for at least 15 minutes.[2] Remove contact

lenses if present and easy to do so. Continue rinsing and consult a doctor.[2]

After Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Spill Response: Evacuate personnel to a safe area. Ensure adequate ventilation and remove

all sources of ignition.[2] Wear appropriate PPE. Collect the spilled material using spark-

proof tools and place it in a suitable, closed container for disposal.[2] Prevent the chemical

from entering drains.[2]

Atraton Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Atraton in a

laboratory setting.
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Workflow for the safe disposal of Atraton waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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